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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation, manufacturing,
and characterization of high-temperature lithium oleate grease. This document is intended to
guide researchers and professionals in the development and evaluation of lubricating greases
where oleic acid is utilized as the primary fatty acid for the thickener system.

Introduction

Lithium soap-based greases are the most prevalent type of lubricating grease, valued for their
multipurpose properties, including good water resistance and mechanical stability. The
performance of a lithium grease at elevated temperatures is significantly influenced by the
composition of its three main components: the base oil, the thickener system, and
performance-enhancing additives.[1] The thickener, a lithium soap, is formed by the
saponification of a fatty acid with lithium hydroxide.

While lithium 12-hydroxystearate is the most common fatty acid used in grease formulation,
other fatty acids, such as oleic acid, can also be employed. Oleic acid is an unsaturated fatty
acid, and its use results in a lithium oleate thickener. The presence of a double bond in the
oleic acid molecule influences the final properties of the grease, particularly its thermal stability.
Greases made with unsaturated fatty acids like oleic acid tend to have lower dropping points
compared to those made with saturated fatty acids.[2] However, with a carefully selected base
oil and additive package, a lithium oleate grease can be formulated for moderate high-
temperature applications.
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Formulation Components

The formulation of a high-temperature lithium oleate grease involves a careful balance of the

following components:

o Base Oil: As the primary lubricating fluid, the base oil's properties are critical for the grease's
overall performance, especially its thermal and oxidative stability. Synthetic base oils such as
polyalphaolefins (PAOSs) or esters are often preferred for high-temperature applications due
to their superior stability compared to mineral oils.

o Thickener (Lithium Oleate): The lithium oleate soap is formed in-situ through the
saponification of oleic acid with lithium hydroxide. The concentration of the thickener dictates
the consistency of the grease, which is classified by its NLGI grade.

o Additives: A synergistic blend of additives is crucial for enhancing the performance of the
grease, particularly at high temperatures. Common additives include:

o Antioxidants: To inhibit oxidation of the base oil and the unsaturated fatty acid thickener,

which is more prone to oxidation.

o Extreme Pressure (EP) and Anti-Wear (AW) Agents: To protect metal surfaces under

heavy loads and prevent wear.
o Corrosion Inhibitors: To prevent rust and corrosion of metallic components.

o Tackifiers: To improve the adhesion of the grease to surfaces.

Data Presentation

The following tables provide representative data for the formulation and expected performance
of a high-temperature lithium oleate grease. It is important to note that specific performance
will vary depending on the exact composition and manufacturing process.

Table 1. Representative Formulation of High-Temperature Lithium Oleate Grease
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Component Percentage by Weight (%)

Function

Synthetic Base Oil (e.g., PAO) 80 - 90%

Lubricating Fluid

Oleic Acid 8-15%

Thickener Precursor

Lithium Hydroxide
1-2%
Monohydrate

Saponifying Agent

Antioxidant Additive Package 1-3%

Improves Oxidation Stability

EP/AW Additive Package 1-2%

Enhances Load-Carrying

Capacity

Corrosion Inhibitor 0.5-1%

Protects Against Corrosion

Table 2: Expected Performance Characteristics of Lithium Oleate Grease

Property Test Method Typical Value Significance
NLGI Grade ASTM D217 2 Consistency
_ Measures grease
Worked Penetration
ASTM D217 265 - 295 hardness after
(60 strokes) ]
shearing
Indicates thermal
Dropping Point ASTM D2265 ~180°C stability of the
thickener
) ) Measures the
Oil Separation (24h @ )
ASTM D6184 <5% tendency of oil to
100°C)
bleed from the grease
Oxidation Stability ] Resistance to
ASTM D942 < 10 psi drop o
(100h @ 100°C) oxidation
4-Ball Wear (40kg, ) )
ASTM D2266 <0.5mm Anti-wear properties
1200rpm, 1h, 75°C)
_ Extreme pressure
4-Ball EP Weld Point ASTM D2596 > 250 kgf
performance
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Experimental Protocols

Protocol 1: Synthesis of Lithium Oleate Grease via In-
Situ Saponification

This protocol details the laboratory-scale preparation of lithium oleate grease.

Materials and Equipment:

Grease kettle with heating mantle, stirrer, and temperature probe

¢ Synthetic base oil (e.g., PAO)

e Oleic acid

e Lithium hydroxide monohydrate (LIOH-H20)

« Distilled water

» Additive package (antioxidants, EP/AW agents, corrosion inhibitors)
e Homogenizer or three-roll mill

Procedure:

e Initial Charge: In the grease kettle, combine approximately two-thirds of the total base oil
with the calculated amount of oleic acid.

e Heating and Mixing: Begin stirring the mixture and heat to 80-90°C to ensure the oleic acid is
fully dissolved in the base oil.

» Saponification: Prepare a slurry of lithium hydroxide monohydrate in distilled water. Slowly
add the LiIOH-Hz20 slurry to the heated oil and acid mixture over 20-30 minutes while
maintaining the temperature. The saponification reaction will begin, forming the lithium
oleate soap.

o Dehydration: After the addition of the lithium hydroxide slurry is complete, gradually increase
the temperature to 120°C to begin removing the water.
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e Heating to Top Temperature: Continue to heat the mixture to a top temperature of 200-
210°C. This step is crucial for the complete formation of the soap structure.

e Quenching and Additive Addition: Once the top temperature is reached, begin the cooling
process by adding the remaining one-third of the base oil. As the grease cools, and at the
appropriate temperature recommended by the additive manufacturer (typically below 100°C),
introduce the antioxidant, EP/AW, and corrosion inhibitor additives.

o Homogenization: After the grease has cooled to room temperature, pass it through a
homogenizer or a three-roll mill to ensure a smooth and uniform consistency.

Protocol 2: Characterization of High-Temperature
Lithium Oleate Grease

The following standard test methods should be used to evaluate the performance of the
formulated grease.

» Dropping Point (ASTM D2265): This test determines the temperature at which the grease
becomes fluid enough to drip from a standardized cup, indicating the upper-temperature limit
of the thickener.

o Worked Penetration (ASTM D217): This test measures the consistency of the grease after
being worked for 60 strokes in a grease worker. The penetration depth of a standard cone
determines the NLGI grade.

o Oxidation Stability (ASTM D942): This method evaluates the resistance of the grease to
oxidation by subjecting it to a pressurized oxygen environment at an elevated temperature
and measuring the pressure drop over time.

o Oil Separation (ASTM D6184): This test assesses the tendency of the base oil to separate
from the grease when subjected to elevated temperatures over a specified period.

e Wear and Extreme Pressure Properties (ASTM D2266 and D2596): The 4-ball wear and EP
tests evaluate the grease's ability to protect against wear and withstand high loads,
respectively.
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Mandatory Visualization

Experimental Workflow for Lithium Oleate Grease Formulation
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Caption: Workflow for the formulation and characterization of lithium oleate grease.
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Caption: Thermal degradation pathways for lithium oleate grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Lithium Grease: Composition, Formulations, and Applications - OleZol [olezol.com]

o 2. Properties of lithium greases as a function of degree of unsaturation of technical 12-
hydroxystearic acid | Semantic Scholar [semanticscholar.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Formulation of High-
Temperature Lithium Oleate Grease]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13797909#formulation-of-high-temperature-lithium-
oleate-grease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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